Cas no 1193-74-4 (4,5-Dimethylpyrimidin-2-amine)

• Product Name: 4,5-Dimethylpyrimidin-2-amine
• CAS No: 1193-74-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD00151982
• CID: 230364
• PubChem ID: 231290
• Update Time: 2025-04-19

4,5-Dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylpyrimidin-2-amine
• 2-Pyrimidinamine,4,5-dimethyl-
• 2-Amino-4,5-dimethylpyrimidin
• 2-Amino-4,5-dimethyl-pyrimidin
• 2-amino-4,5-dimethyl-pyrimidine
• 4,5-dimethyl-2-pyrimidinamine
• 4,5-dimethyl-pyrimidin-2-ylamine
• AC1L5LDG
• AC1Q4V9X
• AR-1F8446
• CTK4B1248
• NSC27188
• SureCN558033
• 2-Pyrimidinamine, 4,5-dimethyl- (9CI)
• 2-Pyrimidinamine, 4,5-dimethyl-
• 4,5-Dimethyl-2-pyrimidinamin
• 2-amino-4,5-dimethylpyrimidine
• 4, 5-dimethylpyrimidin-2-amine
• IELZPOFKHRZRGS-UHFFFAOYSA-N
• 0723AD
• AK121479
• CS-0045796
• DTXSID20282669
• MFCD00151982
• AKOS012857228
• NSC-27188
• SCHEMBL558033
• SB57662
• SY240325
• DS-6365
• 1193-74-4
• DB-282509
• ALBB-021705

• MDL： MFCD00151982
• Inchi： 1S/C6H9N3/c1-4-3-8-6(7)9-5(4)2/h3H,1-2H3,(H2,7,8,9)
• InChI Key： IELZPOFKHRZRGS-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C)C=1C

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.1097 (rough estimate)
• Melting Point: 215.8°C
• Boiling Point: 219.27°C (rough estimate)
• Flash Point: 161.7±15.9 °C
• Refractive Index: 1.5589 (estimate)
• PSA: 51.8
• LogP: 1.25680
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dimethylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)